Cas no 1343615-49-5 (3-(Azetidin-3-yloxy)-2-methylpropanamide)

• Product Name: 3-(Azetidin-3-yloxy)-2-methylpropanamide
• CAS No: 1343615-49-5
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 5691604
• PubChem ID: 63105920
• Update Time: 2025-06-10

3-(Azetidin-3-yloxy)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 1343615-49-5
• EN300-1146439
• AKOS012406674
• CS-0292465
• 3-(azetidin-3-yloxy)-2-methylpropanamide
• Propanamide, 3-(3-azetidinyloxy)-2-methyl-
• 3-(Azetidin-3-yloxy)-2-methylpropanamide

• Inchi： 1S/C7H14N2O2/c1-5(7(8)10)4-11-6-2-9-3-6/h5-6,9H,2-4H2,1H3,(H2,8,10)
• InChI Key： UJQWDCNBUORGDS-UHFFFAOYSA-N
• SMILES： O(CC(C(N)=O)C)C1CNC1

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 338.4±37.0 °C(Predicted)
• pka: 16.17±0.50(Predicted)

Additional information on 3-(Azetidin-3-yloxy)-2-methylpropanamide

Introduction to 3-(Azetidin-3-yloxy)-2-methylpropanamide (CAS No. 1343615-49-5)

3-(Azetidin-3-yloxy)-2-methylpropanamide, identified by the Chemical Abstracts Service Number (CAS No.) 1343615-49-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative features a unique structural motif, combining an azetidine ring with an aliphatic amide group, which has prompted extensive exploration in medicinal chemistry and drug discovery programs. The compound’s structural framework suggests potential biological activities, particularly in modulating enzyme mechanisms and interacting with specific protein targets.

The azetidine ring, a five-membered heterocyclic structure containing two carbon atoms and one nitrogen atom, is a common scaffold in biologically active molecules. Its cyclic conformation and the presence of a nitrogen atom make it a versatile platform for hydrogen bonding interactions, which are critical for binding affinity in drug design. In contrast, the 2-methylpropanamide moiety introduces a branched aliphatic chain, which can influence solubility, metabolic stability, and overall pharmacokinetic properties. This combination of structural elements makes 3-(Azetidin-3-yloxy)-2-methylpropanamide a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the nitrogen atom of the azetidine ring can form hydrogen bonds with polar residues in protein active sites, while the amide group can engage in similar interactions. The methylpropanamide side chain may further enhance binding by hydrophobic interactions or by occupying larger surface areas on the target protein. These insights have guided the design of derivatives with improved potency and selectivity.

In the context of drug discovery, 3-(Azetidin-3-yloxy)-2-methylpropanamide has been explored as a potential lead compound for various therapeutic applications. For instance, its structural features resemble those of known bioactive molecules targeting enzymes involved in inflammatory pathways. Preliminary in vitro studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain proteases and kinases, making them relevant for treating conditions such as arthritis or cancer. Additionally, the compound’s ability to cross cell membranes efficiently suggests it could be suitable for oral administration.

The synthesis of 3-(Azetidin-3-yloxy)-2-methylpropanamide presents both challenges and opportunities for synthetic chemists. The key step involves the coupling of an azetidine derivative with a 2-methylpropanamide precursor under controlled conditions to ensure regioselectivity and high yield. Advances in transition-metal-catalyzed reactions have facilitated more efficient synthetic routes, reducing the need for harsh reagents or extensive purification steps. These improvements have not only streamlined production but also allowed for rapid diversification of analogs through library synthesis approaches.

One notable aspect of this compound is its potential role as an intermediate in more complex drug molecules. The presence of both an azetidine and an amide moiety allows for further functionalization at multiple sites, enabling chemists to tailor properties such as bioavailability or metabolic stability. This flexibility has been exploited in several research groups aiming to develop novel scaffolds with enhanced pharmacological profiles. For example, modifications at the nitrogen atom of the azetidine ring can introduce additional hydrogen bond donors or acceptors, fine-tuning interactions with biological targets.

From a computational perspective, virtual screening techniques have been employed to identify potential binding partners for 3-(Azetidin-3-yloxy)-2-methylpropanamide using large databases of protein structures. These screens have highlighted several druggable targets across different disease pathways, including enzymes implicated in metabolic disorders and neurodegenerative diseases. The accuracy of modern docking algorithms has been crucial in prioritizing compounds for experimental validation, reducing the time and cost associated with hit identification.

The pharmacokinetic behavior of 3-(Azetidin-3-yloxy)-2-methylpropanamide has been assessed through preclinical studies using animal models. Initial results suggest moderate oral bioavailability coupled with reasonable tissue distribution, indicating potential suitability for systemic therapy. However, challenges related to metabolic stability and excretion pathways remain areas of active investigation. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing metabolites formed after administration.

In conclusion,3-(Azetidin-3-yloxy)-2-methylpropanamide (CAS No. 1343615-49-5) represents a structurally intriguing compound with significant pharmaceutical potential. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research efforts are focused on optimizing its synthetic routes, exploring its biological activities through both experimental and computational methods, and assessing its translational potential into clinical applications.